Cas no 22311-71-3 (4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid)

• Product Name: 4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid
• CAS No: 22311-71-3
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 843184
• PubChem ID: 7674221
• Update Time: 2025-05-19

4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-FURAN-2-YLMETHYLENE-1,2,3,4-TETRAHYDRO-ACRIDINE-9-CARBOXYLIC ACID
• 4-(Furan-2-ylmethylene)-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• Z56851234
• 4-[(furan-2-yl)methylidene]-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• 22311-71-3
• (4E)-4-(furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• (4Z)-4-(furan-2-ylmethylidene)-2,3-dihydro-1H-acridine-9-carboxylic acid
• EN300-00937
• G34052
• AB00713321-01
• J-515438
• 4-(Furan-2-ylmethylene)-1,2,3,4-tetrahydroacridine-9-carboxylicacid
• 4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid

• MDL： MFCD07280413
• Inchi： 1S/C19H15NO3/c21-19(22)17-14-7-1-2-9-16(14)20-18-12(5-3-8-15(17)18)11-13-6-4-10-23-13/h1-2,4,6-7,9-11H,3,5,8H2,(H,21,22)
• InChI Key： JEPMFTHJOIMUBS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C=C1C2C(=C(C(=O)O)C3C=CC=CC=3N=2)CCC1

Computed Properties

• Exact Mass: 305.10519334g/mol
• Monoisotopic Mass: 305.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 504.1±50.0 °C at 760 mmHg
• Flash Point: 258.6±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid

4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid (CAS No. 22311-71-3): A Comprehensive Overview

4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid, identified by its CAS number 22311-71-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The compound's distinct chemical properties and biological activities make it a subject of extensive study and exploration.

The molecular structure of 4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid consists of a tetrahydroacridine core substituted with a furan-2-ylmethylidene group at the 4-position. This configuration imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of the furan ring enhances the compound's ability to engage with various enzymes and receptors, making it a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of acridine derivatives. These compounds have shown promise in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The unique structural features of 4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid contribute to its potential as a scaffold for drug discovery. Specifically, the tetrahydroacridine moiety is known for its ability to modulate biological pathways by interacting with specific targets.

One of the most compelling aspects of this compound is its potential role in oncology research. Studies have indicated that acridine derivatives can exhibit potent cytotoxic effects against various cancer cell lines. The structural motif of 4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid suggests that it may interfere with critical cellular processes involved in cancer progression. For instance, it could potentially inhibit kinases or other enzymes that are overexpressed in tumor cells. This makes it an attractive candidate for further investigation as a lead compound in the development of new anticancer therapies.

Beyond oncology, 4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid has also shown promise in other therapeutic contexts. Research has suggested that this compound may have antimicrobial properties, making it useful in the fight against drug-resistant bacteria. Additionally, its structural features could allow it to interact with inflammatory pathways, potentially leading to novel anti-inflammatory agents.

The synthesis of 4-(Furan-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic Acid presents unique challenges due to its complex structure. However， advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in facilitating its synthesis. These methods not only improve yield but also enhance the purity of the final product.

In terms of pharmacokinetic properties，4-(Furan-2-ylmethylidene)-1，2，3，4-tetrahydroacridine -9-carboxylic Acid exhibits characteristics that are favorable for drug development。 Studies indicate that it has a reasonable solubility profile， which is essential for formulation into oral or injectable medications。 Additionally， preliminary pharmacokinetic studies suggest that it may have an appropriate half-life， allowing for effective dosing regimens。

The safety profile of any potential therapeutic agent is paramount， and 4-(Furan - 2 - ylmethylidene) - 1 ， 2 ， 3 ， 4 - tetrahydroacridine - 9 - carboxylic Acid has undergone preliminary toxicity assessments。 These studies have shown that the compound is generally well-tolerated at moderate doses， although further research is needed to fully understand its long-term safety implications。 Detailed toxicological studies are ongoing to evaluate potential side effects and establish safe dosage ranges。

The future directions for research on 4-(Furan - 2 - ylmethylidene) - 1 ， 2 ， 3 ， 4 - tetrahydroacridine - 9 - carboxylic Acid are multifaceted。 One key area is optimizing its pharmacological activity through structure-based drug design。 By modifying specific regions of the molecule， researchers aim to enhance its potency and selectivity against target enzymes or receptors。 Additionally， exploring new synthetic routes could improve production efficiency and reduce costs。

The role of computational chemistry and bioinformatics in drug discovery cannot be overstated. These tools are being increasingly utilized to predict the binding affinity and interactions of compounds like 4-(Furan - 2 - ylmethylidene) - 1 ， 2 ， 3 ， 4 - tetrahydroacridine - 9 - carboxylic Acid. By leveraging advanced algorithms and molecular modeling techniques， researchers can gain valuable insights into how this compound might interact with biological targets at the molecular level. This information is crucial for designing more effective drugs with improved efficacy and reduced side effects.

In conclusion，4-(Furan - 2 - ylmethylidene) - 1 ， 2 ， 3 ， 4 - tetrahydroacridine - 9 - carboxylic Acid (CAS No. 22311 -71 –3).is a promising compound with significant potential in pharmaceutical research。 Its unique structural features make it an attractive candidate for developing novel therapeutic agents， particularly in oncology and antimicrobial applications。 While further research is needed to fully understand its pharmacological properties and safety profile， preliminary studies suggest that it holds considerable promise as a lead compound for drug development。 As our understanding of biological systems continues to evolve， compounds like this will play an increasingly important role in addressing some of medicine's most pressing challenges。